Ac-VDVAD-CHO
Overview
Description
Ac-VDVAD-CHO is a research compound with significant relevance in biochemistry and pharmacology due to its specificity and utility in various biochemical assays and studies. Its detailed synthesis, molecular structure analysis, and physical and chemical properties are essential for understanding its functionality and applications in scientific research.
Synthesis Analysis
The synthesis of compounds similar to Ac-VDVAD-CHO often involves complex organic synthesis routes. These routes can include the formation of ionic liquids or esters through transesterification reactions and might involve the use of specific catalysts or reagents to achieve high yields and purity. For example, a method for synthesizing cholinium-amino acid-based ionic liquids demonstrates the complexity and efficiency of modern synthetic techniques, which could be analogous to the synthesis pathways for Ac-VDVAD-CHO related compounds (De Santis et al., 2015).
Scientific Research Applications
Caspase-1 Inhibition in Endotoxaemia : A study found that inhaled Ac-YVAD-CHO, a caspase-1 inhibitor, reduced the release of proinflammatory mediators in rat endotoxaemia. This suggests its potential in treating conditions like ARDS by inhalation therapy (Boost et al., 2007).
Role in Substrate Recognition of Caspase-3 : Another research highlighted the interactions of caspase-3 with different peptide analogs, including Ac-VDVAD-Cho. This study offers insights into the molecular basis of substrate specificity of human caspase-3, important for understanding apoptotic processes (Fang et al., 2006).
Caspase Inhibition Enhances Cell Viability : The inhibition of caspase-8 and -9 with inhibitors like Ac-VDVAD-CHO in CHO cells enhanced cell viability in both batch and fed-batch cultures. This has implications for bioprocessing and therapeutic production (Yun et al., 2007).
Inhibition of Caspase-1 in Quinolinic Acid-Induced Apoptosis : Ac-YVAD-CHO was found to attenuate quinolinic acid-induced apoptosis in rat striatum, suggesting a role of caspase-1 in neurodegenerative processes (Cao et al., 2005).
Safety And Hazards
Future Directions
Research suggests that Ac-VDVAD-CHO could be a promising therapeutic approach for Alzheimer’s disease or other tauopathies . Future development of selective Casp2 probes and inhibitors that can serve as pharmacological tools in planned in vivo studies and as lead compounds for the design of bioavailable and more drug-like small molecules is suggested .
properties
IUPAC Name |
(3S)-3-[[(2S)-2-acetamido-3-methylbutanoyl]amino]-4-[[(2S)-1-[[(2S)-1-[[(2S)-1-carboxy-3-oxopropan-2-yl]amino]-1-oxopropan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]amino]-4-oxobutanoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H37N5O10/c1-10(2)18(25-13(6)30)23(38)27-15(8-17(33)34)21(36)28-19(11(3)4)22(37)24-12(5)20(35)26-14(9-29)7-16(31)32/h9-12,14-15,18-19H,7-8H2,1-6H3,(H,24,37)(H,25,30)(H,26,35)(H,27,38)(H,28,36)(H,31,32)(H,33,34)/t12-,14-,15-,18-,19-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OOGHGBCRVSBUHH-GOYXDOSHSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C(=O)NC(CC(=O)O)C(=O)NC(C(C)C)C(=O)NC(C)C(=O)NC(CC(=O)O)C=O)NC(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C(=O)N[C@@H](CC(=O)O)C=O)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CC(=O)O)NC(=O)[C@H](C(C)C)NC(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H37N5O10 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80431757 | |
Record name | Ac-VDVAD-CHO | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80431757 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
543.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ac-VDVAD-CHO | |
CAS RN |
194022-51-0 | |
Record name | Ac-VDVAD-CHO | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80431757 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.